Cas no 2680741-54-0 (benzyl N-(2-chloroquinolin-8-yl)carbamate)

• Product Name: benzyl N-(2-chloroquinolin-8-yl)carbamate
• CAS No: 2680741-54-0
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 5633627
• PubChem ID: 165923512
• Update Time: 2025-08-03

benzyl N-(2-chloroquinolin-8-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chloroquinolin-8-yl)carbamate
• 2680741-54-0
• EN300-28292497

• Inchi： 1S/C17H13ClN2O2/c18-15-10-9-13-7-4-8-14(16(13)20-15)19-17(21)22-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,19,21)
• InChI Key： CSRDCSGRVAJURJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC=C(C2=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.0665554g/mol
• Monoisotopic Mass: 312.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-chloroquinolin-8-yl)carbamate

Introduction to Benzyl N-(2-chloroquinolin-8-yl)carbamate (CAS No. 2680741-54-0)

Benzyl N-(2-chloroquinolin-8-yl)carbamate, a compound with the chemical identifier CAS No. 2680741-54-0, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of biological activities. The presence of a carbamate group and a chloro substituent in the quinoline core enhances its potential as a pharmacophore, making it a valuable candidate for further investigation.

The structure of Benzyl N-(2-chloroquinolin-8-yl)carbamate consists of a benzyl moiety attached to a carbamate group, which is further linked to a 2-chloroquinoline ring system. This particular arrangement of functional groups imparts unique chemical and biological properties to the molecule. The chloro substituent on the quinoline ring can participate in various interactions with biological targets, while the carbamate group serves as a versatile handle for further chemical modifications.

In recent years, there has been a surge in interest regarding quinoline derivatives due to their demonstrated efficacy in various therapeutic applications. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. Among these derivatives, those featuring a carbamate group have shown promise in modulating enzyme activity and interacting with specific protein targets. This has led to their exploration as potential drugs against diseases such as cancer and infectious disorders.

Benzyl N-(2-chloroquinolin-8-yl)carbamate has been investigated in several preclinical studies for its potential pharmacological effects. One of the most notable areas of research has been its role in cancer therapy. Studies have indicated that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The chloro substituent on the quinoline ring is believed to enhance binding affinity to these targets, thereby increasing the compound's efficacy.

Furthermore, the benzyl group in Benzyl N-(2-chloroquinolin-8-yl)carbamate can be modified to introduce additional functionalities, making it a versatile scaffold for drug design. Researchers have explored various strategies to derivatize this compound, including introducing heterocycles or other pharmacophores that could enhance its biological activity. Such modifications have led to the discovery of novel analogs with improved potency and selectivity.

The synthesis of Benzyl N-(2-chloroquinolin-8-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 2-chloroquinoline core, followed by its reaction with benzoyl chloride to form an intermediate carbamate derivative. Subsequent functionalization steps are then carried out to introduce the desired modifications.

In terms of pharmacokinetic properties, Benzyl N-(2-chloroquinolin-8-yl)carbamate has been shown to exhibit favorable solubility and stability under physiological conditions. These characteristics are crucial for its formulation as an oral or injectable drug. Additionally, preliminary toxicology studies have suggested that this compound is well-tolerated at therapeutic doses, although further studies are needed to fully assess its safety profile.

The potential therapeutic applications of Benzyl N-(2-chloroquinolin-8-yl)carbamate extend beyond cancer therapy. Researchers have also explored its use in treating infectious diseases caused by resistant pathogens. The quinoline moiety is known to disrupt essential bacterial processes, making it effective against a wide range of microorganisms. The carbamate group further enhances this activity by improving cell membrane permeability and target binding.

Advances in computational chemistry and molecular modeling have played a crucial role in understanding the mechanism of action of Benzyl N-(2-chloroquinolin-8-yl)carbamate. These techniques have allowed researchers to predict how the compound interacts with biological targets at the atomic level. This information is invaluable for designing more effective derivatives with improved pharmacological properties.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Benzyl N-(2-chloroquinolin-8-yl)carbamate represents an exciting example of how traditional medicinal chemistry principles can be combined with modern biotechnological innovations to discover novel therapeutics. Its unique structure and promising biological activity make it a compelling candidate for further clinical investigation.

In conclusion, Benzyl N-(2-chloroquinolin-8-yl)carbamate (CAS No. 2680741-54-0) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its ability to modulate key biological pathways makes it an attractive candidate for treating various diseases, particularly cancer and infectious disorders. With ongoing research efforts aimed at optimizing its efficacy and safety profile, this molecule is poised to make meaningful contributions to future medical treatments.